Cas no 24731-73-5 (N,N'-(1,4-Phenylene)bis(acetoacetamide))

• Product Name: N,N'-(1,4-Phenylene)bis(acetoacetamide)
• CAS No: 24731-73-5
• MF: C₁₄H₁₆N₂O₄
• MW: 276.287843704224
• MDL: MFCD00026257
• CID: 52566
• PubChem ID: 90595
• Update Time: 2025-04-18

N,N'-(1,4-Phenylene)bis(acetoacetamide) Chemical and Physical Properties

Names and Identifiers

• N,N'-(1,4-Phenylene)bis(3-oxobutanamide)
• N,N-Diacetoacetyl-P-diaminobenzene
• N,N'-(1,4-Phenylene)bis(acetoacetamide)
• 3-oxo-N-[4-(3-oxobutanoylamino)phenyl]butanamide
• DIACETOACET-1,4-PHENYLENE DIAMIN
• Diacetoacet-1,4-phenylene diamine
• 1,4-bis(3-oxobutanamido)benzene
• 1,4-bis-(acetoacetylamino)-benzene
• 1,4-Bis-acetoacetylamino-benzol
• n,n'-1,4-phenylenebis(3-oxobutanamide)
• N,N'-1,4-phenylenebis(3-oxobutyramide)
• N,N'-p-Phenylen-bis-acetoacetamid
• N,N'-p-phenylene-bis-acetoacetamide
• N.N'-Bis-acetoacetyl-p-phenylendiamin
• Diacetoacet-1,4-phenylenediamide
• NSC87597
• Butanamide, N,N'-1,4-phenylenebis[3-oxo-
• Butanamide, N,N'-1,4-phenylenebis(3-oxo-
• FT-0652855
• AS-15220
• SCHEMBL593172
• DTXSID4067018
• NSC 87597
• MFCD00026257
• N,N inverted exclamation marka-1,4-Phenylenebis[3-oxobutanamide]
• 24731-73-5
• AKOS015890486
• DIACETOACETYL-P-PHENYLENE DIAMINE
• EINECS 246-438-8
• NSC-87597
• EC 246-438-8
• NS00007871
• H11350
• Ethyl1-cyclopropyl-6-fluoro-7-chloro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
• CS-0206510
• W-107284
• OWGNKUKYZPVEFS-UHFFFAOYSA-N
• DB-259206
• 3-OXO-N-[4-(3-OXOBUTANAMIDO)PHENYL]BUTANAMIDE
• 345950-01-8

• MDL： MFCD00026257
• Inchi： 1S/C14H16N2O4/c1-9(17)7-13(19)15-11-3-5-12(6-4-11)16-14(20)8-10(2)18/h3-6H,7-8H2,1-2H3,(H,15,19)(H,16,20)
• InChI Key： OWGNKUKYZPVEFS-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)NC1C=CC(=CC=1)NC(CC(C)=O)=O

Computed Properties

• Exact Mass: 276.11100
• Monoisotopic Mass: 276.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 36
• XLogP3: 1.1
• Topological Polar Surface Area: 92.3A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: 175-180°C
• Boiling Point: 582.2 ℃ at 760 mmHg
• Flash Point: 234.4±28.9 °C
• Refractive Index: 1.595
• PSA: 92.34000
• LogP: 1.66780
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

N,N'-(1,4-Phenylene)bis(acetoacetamide) Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides